Cas no 1105233-83-7 (1-(4-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione)

• Product Name: 1-(4-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione
• CAS No: 1105233-83-7
• MF: C₂₂H₂₄N₄O₃S
• MW: 424.515963554382
• CID: 6160281
• PubChem ID: 30860530
• Update Time: 2025-10-22

1-(4-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione
• CHEMBL4739988
• 1-[4-[4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazine-1-carbonyl]phenyl]pyrrolidine-2,5-dione
• VU0643781-1
• F5461-1211
• 1-(4-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione
• 1-(4-(4-((4-cyclopropylthiazol-2-yl)methyl)piperazine-1-carbonyl)phenyl)pyrrolidine-2,5-dione
• 1105233-83-7
• AKOS024509222

• Inchi： 1S/C22H24N4O3S/c27-20-7-8-21(28)26(20)17-5-3-16(4-6-17)22(29)25-11-9-24(10-12-25)13-19-23-18(14-30-19)15-1-2-15/h3-6,14-15H,1-2,7-13H2
• InChI Key： ULIYWVOWRJANDU-UHFFFAOYSA-N
• SMILES： S1C(CN2CCN(C(C3C=CC(=CC=3)N3C(CCC3=O)=O)=O)CC2)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 424.15691181g/mol
• Monoisotopic Mass: 424.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Additional information on 1-(4-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione

Chemical Compound CAS No. 1105233-83-7: 1-(4-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione

The compound CAS No. 1105233-83-7, known as 1-(4-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine-1-carbonyl}phenyl)pyrrolidine-2,5-dione, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent advancements in medicinal chemistry research.

The molecular structure of this compound is characterized by a pyrrolidine-2,5-dione core, which serves as a central scaffold for various functional groups. The presence of a piperazine ring further enhances its versatility, providing additional sites for chemical modifications and interactions with biological targets. The 4-cyclopropyl group attached to the thiazole ring introduces steric and electronic effects that can significantly influence the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of cyclopropyl-containing thiazole derivatives in modulating enzyme activities and receptor interactions. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore the potential of CAS No. 1105233-83-7 as a lead compound for developing novel therapeutic agents targeting Alzheimer's disease and related conditions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The incorporation of the cyclopropyl group into the thiazole ring is achieved via a modified Huisgen cycloaddition reaction, ensuring high yields and excellent stereocontrol. This approach not only simplifies the synthesis but also allows for easy modification of other substituents to explore structure-activity relationships (SARs).

From an analytical standpoint, CAS No. 1105233-83-7 has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the compound's purity and structural integrity, making it suitable for preclinical studies and beyond.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers at the University of California have successfully conjugated CAS No. 1105233-83-7 with polymeric nanoparticles to enhance its solubility and reduce systemic toxicity. Initial in vitro experiments indicate that this formulation significantly improves drug uptake by cancer cells while minimizing off-target effects.

Moreover, computational modeling studies using molecular docking simulations have revealed that CAS No. 1105233-83-7 exhibits strong binding affinities to several G-protein coupled receptors (GPCRs), suggesting its potential role in treating cardiovascular disorders such as hypertension and arrhythmias.

In conclusion, CAS No. 1105233-83-7 represents a cutting-edge molecule with diverse applications in pharmaceutical research and development. Its unique combination of structural features and biological activities positions it as a valuable asset in the quest for innovative therapeutic solutions.